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Compound of Interest

Compound Name: FR182024

Cat. No.: B1674012 Get Quote

Product Identification: While the specific identifier "FR182024" did not yield a direct match, it is

likely associated with a product such as ENVIROTEMP™ FR3™ FLUID, a readily

biodegradable dielectric fluid composed primarily of soybean oil.[1] The following procedures

are based on the safety data sheet (SDS) for this type of non-hazardous, biodegradable fluid.

[1][2]

Essential Safety and Logistical Information
For researchers, scientists, and drug development professionals, adherence to proper disposal

protocols is paramount for maintaining a safe and compliant laboratory environment. This guide

provides step-by-step instructions for the operational and disposal plans for non-hazardous,

biodegradable fluids.

Quantitative Data Summary
The following table summarizes the key quantitative data for a representative fluid of this type,

ENVIROTEMP™ FR3™ FLUID.[1][2]
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Property Value

Physical State Liquid

Appearance Light green

Odor Slight

Initial Boiling Point >360°C (>680°F)

Flash Point (Closed Cup) >265°C

Vapor Pressure < 1.3 Pa (<0.01 mmHg)

Density at 20°C 0.92 g/cm³

Solubility in Water Insoluble

Aquatic Toxicity No Observable Adverse Effect > 10,000 mg/L

Oral Toxicity No Observable Adverse Effect > 2,000 mg/kg

Disposal Procedures
Even though this type of fluid is not classified as hazardous, it is crucial to follow local, state,

and federal regulations for waste disposal.[3]

Step 1: Container Management

Ensure the waste container is clearly labeled as "Used Oil" or with the specific name of the

fluid.

Keep the container sealed when not in use to prevent spills.

Do not mix with other waste streams, especially hazardous materials like solvents or heavy

metals.[3]

Step 2: Collection and Storage

Accumulate the waste fluid in a designated, well-ventilated area away from ignition sources.

[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?NameCondition=BeginsWith&NameValue=&CodeCondition=IsEqualTo&CodeValue=00333562&CompCondition=BeginsWith&CompValue=&Form=&SortBy=ProductName&Language=en-US&SBU=&From=&To=&SuppressSearchControls=False&AlwaysShowSearchResults=False&PageSize=20&FolderID1=0&FolderID2=0&FolderID3=0&FolderID4=0&FolderID5=0&FolderID6=0&FolderID7=0&FolderID8=0&FolderID9=0&FolderID10=0&SearchAllPublicFolders=True
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?NameCondition=BeginsWith&NameValue=&CodeCondition=IsEqualTo&CodeValue=00333562&CompCondition=BeginsWith&CompValue=&Form=&SortBy=ProductName&Language=en-US&SBU=&From=&To=&SuppressSearchControls=False&AlwaysShowSearchResults=False&PageSize=20&FolderID1=0&FolderID2=0&FolderID3=0&FolderID4=0&FolderID5=0&FolderID6=0&FolderID7=0&FolderID8=0&FolderID9=0&FolderID10=0&SearchAllPublicFolders=True
https://vantran.com/wp-content/uploads/2020/12/Envirotemp-FR3-SDS.pdf
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?NameCondition=BeginsWith&NameValue=&CodeCondition=IsEqualTo&CodeValue=00333562&CompCondition=BeginsWith&CompValue=&Form=&SortBy=ProductName&Language=en-US&SBU=&From=&To=&SuppressSearchControls=False&AlwaysShowSearchResults=False&PageSize=20&FolderID1=0&FolderID2=0&FolderID3=0&FolderID4=0&FolderID5=0&FolderID6=0&FolderID7=0&FolderID8=0&FolderID9=0&FolderID10=0&SearchAllPublicFolders=True
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a compatible container, such as the original container or a designated waste oil

drum.

Step 3: Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup.

Alternatively, utilize a licensed waste oil disposal service.

For small quantities, consult with your local waste management facility for guidance on

disposal at a collection event.

Experimental Protocols: Spill Response
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

1. Isolate the Area:

Restrict access to the spill area.
If the spill is large, ventilate the area by opening windows or using a fume hood if safe to do
so.

2. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves (nitrile or neoprene are suitable),
and a lab coat.[4]

3. Containment and Cleanup:

For small spills, absorb the fluid with inert materials such as vermiculite, sand, or commercial
sorbent pads.
For larger spills, contain the spill using dikes or absorbents to prevent it from spreading.
Once absorbed, scoop the material into a designated waste container.

4. Decontamination:

Clean the spill area with soap and water.[1]
Dispose of all contaminated cleaning materials as "Used Oil" waste.
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5. Reporting:

Report the spill to your laboratory supervisor and EHS department, following your institution's
specific reporting procedures.

Visual Guides
The following diagrams illustrate the decision-making process for disposal and the workflow for

handling a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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